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Compound of Interest

3,5-Dimethyl-4-
Compound Name:
isopropoxyphenylboronic acid

Cat. No.: B1340014

Application Note & Protocol
Introduction

3,5-Dimethyl-4-isopropoxyphenylboronic acid is a versatile building block in organic
synthesis, particularly valued for its application in palladium-catalyzed cross-coupling reactions
such as the Suzuki-Miyaura coupling.[1] This reaction is a powerful tool for the formation of
carbon-carbon bonds, which is a fundamental process in the synthesis of complex organic
molecules, including those with significant biological activity. In the field of agrochemical
research and development, this boronic acid serves as a key intermediate for the synthesis of
novel fungicides, herbicides, and insecticides. Its unique substitution pattern can impart
desirable physicochemical properties to the final active ingredient, such as enhanced efficacy,
metabolic stability, and optimal logP for transport within the plant.

This document outlines the application of 3,5-Dimethyl-4-isopropoxyphenylboronic acid in
the synthesis of a novel, hypothetical pyrazole carboxamide fungicide, a class of
agrochemicals known for their effectiveness as succinate dehydrogenase inhibitors (SDHI).[2]

Synthesis of a Novel Pyrazole Carboxamide
Fungicide
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The synthetic strategy involves a two-step process:

e Suzuki-Miyaura Coupling: Formation of a substituted biphenylamine intermediate by coupling
3,5-Dimethyl-4-isopropoxyphenylboronic acid with a halogenated aminopyridine.

e Amide Coupling: Reaction of the biphenylamine intermediate with a pyrazole carboxylic acid
to form the final active ingredient.

Overall Synthetic Workflow

Step 1: Suzuki-Miyaura Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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